Cas no 147713-89-1 (1,7-Diazabicyclo[5.5.5]heptadecane)

• Product Name: 1,7-Diazabicyclo[5.5.5]heptadecane
• CAS No: 147713-89-1
• MF: C₁₅H₃₀N₂
• MW: 238.412104129791
• CID: 1319093
• PubChem ID: 71346152
• Update Time: 2025-04-20

1,7-Diazabicyclo[5.5.5]heptadecane Chemical and Physical Properties

Names and Identifiers

• 1,7-Diazabicyclo[5.5.5]heptadecane
• DTXSID00772331
• 147713-89-1

• Inchi： 1S/C15H30N2/c1-4-10-16-12-6-2-7-13-17(11-5-1)15-9-3-8-14-16/h1-15H2
• InChI Key： WYPPTVNVWJATNP-UHFFFAOYSA-N
• SMILES： N12CCCCCN(CCCCC1)CCCCC2

Computed Properties

• Exact Mass: 238.2411
• Monoisotopic Mass: 238.240898965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48